(4-Ethyl-1-methylpiperidin-4-yl)methanol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: (4-ethyl-1-methylpiperidin-4-yl)methanol
• InChI: InChI=1S/C9H19NO/c1-3-9(8-11)4-6-10(2)7-5-9/h11H,3-8H2,1-2H3
• InChI Key: XMYLJCILSAWHIF-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCN(CC1)C)CO

Description

(4-Ethyl-1-methylpiperidin-4-yl)methanol is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of di-tert-butyl 4-ethylpiperidine-1,4-dicarboxylate (1.1 g, 3.7 mmol) in tetrahydrofuran (13 mL) was added lithium tetrahydroaluminate (1.0N solution in tetrahydrofuran, 15 mL, 15 mmol), and the mixture was stirred at ambient temperature for 6 hours. The mixture was diluted with a 1N sodium hydroxide solution (5 mL), filtered over Whatman filter paper, and the solids were washed with ethyl acetate (50 mL). The combined filtrate was separated, and the organic portion was dried over sodium sulfate, filtered, and concentrated in vacuo to afford the title compound as a white solid, which was used in the next step without any further purification (506 mg, 57%).